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Compound of Interest

Compound Name: Cyclo(l-Pro-d-Leu)

Cat. No.: B137927

This document provides essential safety and logistical information for the proper disposal of
Cyclo(l-Pro-d-Leu) (CAS No. 36238-67-2)[1][2]. The procedures outlined are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with standard environmental regulations. Given that the toxicological properties of
this compound have not been thoroughly investigated, it must be handled with care and treated
as potentially hazardous chemical waste.[3]

Chemical and Safety Data Overview

Cyclo(l-Pro-d-Leu) is a cyclic dipeptide, a class of compounds with a range of observed
biological activities.[4] While specific hazard data is limited, an intravenous LD50 of 80 mg/kg in
mice has been reported for the related compound Cyclo(-Leu-Pro), indicating potential toxicity.
[5] Therefore, prudent laboratory practices require treating this compound as hazardous.

Quantitative Data Summary

The following table summarizes key quantitative data for Cyclo(l-Pro-d-Leu) and its
stereoisomers. This information is critical for assessing potential hazards and ensuring proper
handling.
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Property Value Source

(3R,8aS)-Hexahydro-3-(2-
Chemical Name methylpropyl)pyrrolo[1,2- PubChem

a]pyrazine-1,4-dione

Cyclo(L-Pro-D-Leu), Cyclo(S-

Synonyms Pro-R-Leu) ChemicalBook, ECHEMI
Molecular Formula C11H1sN202 PubChem

Molecular Weight 210.27 g/mol PubChem

Melting Point 154-157 °C ECHEMI

- Soluble in Methanol (50 mg/ml ) )
Solubility Cayman Chemical, GlpBio
for Cyclo(L-Leu-L-Pro))

o 80 mg/kg (intravenous, mouse) ]
Toxicity (LD50) ChemicalBook
for Cyclo(-Leu-Pro)

XLogP3 11 PubChem, ECHEMI

Disposal Protocol

The primary directive for the disposal of Cyclo(l-Pro-d-Leu) is to avoid all drain or general
trash disposal. All waste containing this compound must be managed as chemical waste in
strict accordance with institutional and local environmental regulations.

Experimental Protocol for Disposal

This protocol details the step-by-step procedure for the safe collection and preparation of
Cyclo(l-Pro-d-Leu) waste for final disposal by trained professionals.

Materials:
o Appropriate Personal Protective Equipment (PPE):
o Safety glasses or goggles

o Lab coat
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o Chemical-resistant gloves (e.g., nitrile)

» Designated, sealable, and non-reactive chemical waste container

e Hazardous waste labels/tags (as required by your institution)

e Fume hood

Procedure:

o Risk Assessment & Preparation:

o Before handling, perform a risk assessment for the procedure.

o Handle the compound and its waste within a fume hood to avoid inhalation of dust or
aerosols.

o Ensure an eyewash station and safety shower are accessible.

o Waste Identification and Segregation:

o Characterize Waste: All materials contaminated with Cyclo(l-Pro-d-Leu) must be
classified as chemical waste. This includes:

= Pure or residual solid compound

= Solutions containing the compound

» Contaminated labware (e.g., pipette tips, vials, gloves, bench paper)

o Segregate Waste: Keep Cyclo(l-Pro-d-Leu) waste separate from other waste streams to
prevent unintended reactions.

e Containment:

o Solid Waste: Place all contaminated solid materials, including PPE, into a designated,
robust, and sealable waste container.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b137927?utm_src=pdf-body
https://www.benchchem.com/product/b137927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Liquid Waste: Collect all solutions containing Cyclo(l-Pro-d-Leu) in a compatible, leak-
proof container. Do not overfill the container (leave at least 10% headspace).

o Decontamination of Labware: Any reusable labware that has come into contact with the
compound must be decontaminated. Triple-rinse the labware with an appropriate solvent
(e.g., ethanol or methanol). The rinsate must be collected and treated as hazardous liquid
waste.

e Labeling:

o

Clearly label the waste container with "Hazardous Waste."

[¢]

Identify all chemical constituents by their full name, including "Cyclo(l-Pro-d-Leu)" and
any solvents.

[¢]

Indicate the approximate concentration or percentage of each component.

[¢]

Affix any other specific hazard labels as required by your institution's Environmental
Health and Safety (EHS) office.

e Storage:
o Securely seal the waste container.
o Store the container in a designated, well-ventilated, and secure waste accumulation area.

o Ensure the storage area is away from general laboratory traffic and incompatible
materials.

» Final Disposal:
o Do not attempt to treat or neutralize the chemical waste yourself.
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Ensure all containers are properly sealed and labeled before the scheduled pickup.

Disposal Workflow Diagram
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The following diagram illustrates the logical decision-making process for the proper disposal of
Cyclo(l-Pro-d-Leu).
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Click to download full resolution via product page

Caption: Logical workflow for the disposal of Cyclo(l-Pro-d-Leu).

Disclaimer: This guide is for informational purposes only. Always consult your institution's
specific waste disposal policies and adhere to all local, state, and federal regulations. The
absence of comprehensive hazard information does not certify a substance as safe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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